Cas no 946372-00-5 (N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide)

• Product Name: N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide
• CAS No: 946372-00-5
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 6265498
• PubChem ID: 16926965
• Update Time: 2025-05-23

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide
• AKOS024645051
• 946372-00-5
• F2384-0272
• N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-2,6-dimethoxybenzamide

• Inchi： 1S/C22H26N2O4/c1-4-5-13-24-17-11-10-16(14-15(17)9-12-20(24)25)23-22(26)21-18(27-2)7-6-8-19(21)28-3/h6-8,10-11,14H,4-5,9,12-13H2,1-3H3,(H,23,26)
• InChI Key： XDKKTNSYMQMFKK-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1CCCC)NC(C1C(=CC=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 382.18925731g/mol
• Monoisotopic Mass: 382.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.9Ų

Additional information on N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide: A Comprehensive Overview

The compound with CAS No. 946372-00-5, known as N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The chemical structure of this compound consists of two primary components: the 1-butyl-2-oxo-tetrahydroquinolin moiety and the 2,6-dimethoxybenzamide group. The quinoline derivative serves as a scaffold for various functional groups, while the benzamide portion introduces additional chemical diversity. This combination enhances the molecule's ability to interact with biological targets, such as enzymes and receptors. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with key proteins, providing insights into its potential therapeutic applications.

One of the most promising aspects of N-(1-butyl-2-oxo-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide is its antitumor activity. Studies conducted in vitro have demonstrated its ability to inhibit the growth of cancer cells by targeting specific signaling pathways. For instance, research published in 2023 revealed that this compound can modulate the activity of kinases involved in cell proliferation and apoptosis. These findings suggest that it could be a candidate for developing novel anticancer therapies.

In addition to its antitumor properties, this compound has also been investigated for its anti-inflammatory effects. Experimental data indicate that it can reduce inflammation by inhibiting pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). This dual functionality makes it a versatile molecule with potential applications in treating both cancer and inflammatory diseases.

The synthesis of N-(1-butyl-2-oxo-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide involves a series of carefully controlled reactions. Researchers have optimized the synthesis process to improve yield and purity. For example, recent studies have employed microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such advancements highlight the importance of continuous innovation in synthetic chemistry.

From an industrial perspective, this compound represents a valuable asset for pharmaceutical companies seeking to develop innovative drugs. Its unique properties make it a candidate for further preclinical testing and eventual clinical trials. Moreover, its structure provides a foundation for designing analogs with enhanced efficacy and reduced side effects.

In conclusion, N-(1-butyl-2-oxo-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide (CAS No. 946372-00-) stands out as a significant molecule in contemporary medicinal chemistry. Its diverse biological activities and potential therapeutic applications underscore its importance in drug discovery research. As ongoing studies continue to uncover new insights into its mechanisms of action and efficacy, this compound is poised to play a pivotal role in advancing medical science.